Cas no 320407-91-8 (5-(bromomethyl)-2-methoxybenzonitrile)

• Product Name: 5-(bromomethyl)-2-methoxybenzonitrile
• CAS No: 320407-91-8
• MF: C₉H₈BrNO
• MW: 226.06992149353
• CID: 1453564
• PubChem ID: 22273674
• Update Time: 2025-04-20

5-(bromomethyl)-2-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-(bromomethyl)-2-methoxy-
• 5-(bromomethyl)-2-methoxyBenzonitrile
• VRUNGNUGLFXRSB-UHFFFAOYSA-N
• 320407-91-8
• SCHEMBL379202
• AKOS014676127
• 3-cyano-4-methoxybenzyl bromide
• DA-06922
• EN300-119343
• DTXSID50624179
• 5-(bromomethyl)-2-methoxybenzonitrile

• Inchi： 1S/C9H8BrNO/c1-12-9-3-2-7(5-10)4-8(9)6-11/h2-4H,5H2,1H3
• InChI Key： VRUNGNUGLFXRSB-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C#N)C=1)OC

Computed Properties

• Exact Mass: 224.97894
• Monoisotopic Mass: 224.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides